N-cyclohexyl-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-cyclohexyl-2-[(4-methyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H21N5OS/c1-21-15(12-6-5-9-17-10-12)19-20-16(21)23-11-14(22)18-13-7-3-2-4-8-13/h5-6,9-10,13H,2-4,7-8,11H2,1H3,(H,18,22)
• InChI Key: PZKORYVTZFEMEG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NC2CCCCC2)C3=CN=CC=C3
• Molecular Formula: C16H21N5OS
• Molecular Weight: 331.4 g/mol
• Solubility: 48.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-cyclohexyl-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in detail. In

Scientific Research Applications

N-cyclohexyl-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been studied for its potential applications in scientific research. One area of research has been its use as a potential therapeutic agent for the treatment of cancer. Studies have shown that this compound has anti-proliferative effects on cancer cells, making it a promising candidate for further investigation.
Another area of research has been the use of this compound as a tool for studying the role of specific proteins in biological processes. For example, this compound has been used to study the role of protein kinase CK2 in the regulation of cell growth and proliferation. By inhibiting CK2 activity with this compound, researchers have been able to investigate the downstream effects of this protein on cellular processes.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide involves the inhibition of specific proteins or enzymes in biological pathways. For example, this compound has been found to inhibit the activity of protein kinase CK2, which is involved in the regulation of cell growth and proliferation. By inhibiting this protein, N-cyclohexyl-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide can disrupt cellular processes and potentially lead to cell death in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N-cyclohexyl-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has a variety of biochemical and physiological effects. For example, this compound has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and disrupt cellular processes involved in DNA replication and repair.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclohexyl-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its specificity for certain proteins or enzymes. By targeting specific proteins, researchers can investigate the downstream effects of inhibiting these proteins on cellular processes. However, one limitation of using this compound is its potential toxicity to non-cancerous cells. Careful dosing and testing in animal models is necessary to ensure its safety for use in research.

Future Directions

There are several future directions for research on N-cyclohexyl-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. One area of research is the development of more potent and selective inhibitors of specific proteins or enzymes. Another area of research is the investigation of the potential use of this compound in combination with other therapeutic agents for the treatment of cancer. Additionally, further studies are needed to investigate the safety and efficacy of this compound in animal models and potentially in clinical trials.

Synthesis Methods

The synthesis of N-cyclohexyl-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide involves the reaction of cyclohexyl isocyanate with 4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazole-3-thiol in the presence of acetic anhydride. The resulting product is purified by column chromatography to yield the final compound. This synthesis method has been optimized and has been found to be reproducible, making it a reliable method for producing this compound for research purposes.